N-(1,2-dicyclopropylethyl)propylamine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: N-(1,2-dicyclopropylethyl)propan-1-amine
• InChI: InChI=1S/C11H21N/c1-2-7-12-11(10-5-6-10)8-9-3-4-9/h9-12H,2-8H2,1H3
• InChI Key: XZJPCJCCWWARKP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(CC1CC1)C2CC2

Description

N-(1,2-dicyclopropylethyl)propylamine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 6.9 ml of propylamine to 2.2 g of cyclopropylmethyl cyclopropyl ketone in 85 ml of methylene chloride. Add 7 ml of a 1M solution of titanium (IV) chloride in methylene chloride dropwise at room temperature. After 18 hours stirring, add 40 ml of anhydrous methanol. Cool to 0° C. and add 1.0 g of sodium borohydride in small amounts. After overnight stirring at room temperature, add 10 ml of water and evaporate under vacuum. Take up in water and extract with methylene chloride. Extract with 2N hydrochloric acid. Wash with ethyl ether. Neutralise the aqueous phase with concentrated sodium hydroxide solution. Extract with methylene chloride, dry over anhydrous sodium sulphate and evaporate to dryness to obtain a colourless oil.